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Abstract
Ethyltrichlorosilane (ETCS), with the CAS number 115-21-9, is a volatile, colorless, and

fuming liquid organosilicon compound with a pungent odor.[1] Its high reactivity, particularly its

vigorous reaction with water and other protic solvents, makes it a crucial intermediate in the

synthesis of a wide array of silicon-containing materials. This guide provides a comprehensive

overview of the physical and chemical properties of ethyltrichlorosilane, detailed experimental

protocols for its synthesis, purification, and key applications, as well as essential safety and

handling information. The content is structured to serve as a practical resource for laboratory

and industrial applications.

Physicochemical Properties
Ethyltrichlorosilane is a flammable and corrosive liquid that requires careful handling in a

controlled environment.[2] Its key physical and chemical properties are summarized in the

tables below.

Table 1: Physical Properties of Ethyltrichlorosilane
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Property Value Reference(s)

Molecular Formula C₂H₅Cl₃Si [1]

Molecular Weight 163.51 g/mol [1]

Appearance Colorless fuming liquid [1]

Odor Pungent [1]

Boiling Point 99.5 °C (211.1 °F) [1]

Melting Point -105.6 °C (-158.1 °F)

Flash Point 13.9 °C (57 °F) [1]

Density 1.238 g/mL at 25 °C

Vapor Pressure 55 mmHg at 20 °C

Vapor Density 5.6 (Air = 1) [1]

Refractive Index 1.4256 at 20 °C [1]

Solubility

Soluble in ether, benzene, and

other organic solvents. Reacts

with water.

[1]

Table 2: Chemical Properties and Reactivity of
Ethyltrichlorosilane
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Property Description Reference(s)

Reactivity with Water

Reacts violently with water,

steam, or moist air to produce

heat and toxic, corrosive fumes

of hydrogen chloride (HCl).

[3]

Reactivity with Alcohols

Reacts with alcohols to form

alkoxy silanes and hydrogen

chloride.

[3]

Thermal Decomposition

When heated to

decomposition, it emits highly

toxic fumes of chlorine and

phosgene.

[1]

Corrosivity

Highly corrosive to most

metals in the presence of

moisture due to the formation

of HCl.

[1]

Hydrolysis

Readily hydrolyzes to form

ethylsilanetriol, which can then

condense to form

polysiloxanes (silicones).

[1]

Spectral Data
The following tables summarize the key spectral data for ethyltrichlorosilane, which are

crucial for its identification and characterization.

Table 3: ¹H NMR Spectral Data (CDCl₃)
Chemical Shift
(ppm)

Multiplicity Integration Assignment

~1.15 Triplet 3H -CH₃

~1.45 Quartet 2H -CH₂-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://cameochemicals.noaa.gov/chemical/712
https://cameochemicals.noaa.gov/chemical/712
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloroethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloroethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Trichloroethylsilane
https://www.benchchem.com/product/b093397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: The exact chemical shifts may vary slightly depending on the solvent and instrument.

Table 4: ¹³C NMR Spectral Data (CDCl₃)
Chemical Shift (ppm) Assignment

~7.5 -CH₃

~17.5 -CH₂-

Note: The exact chemical shifts may vary slightly depending on the solvent and instrument.

Table 5: Key Mass Spectrometry (MS) Fragments
(Electron Ionization)

m/z Proposed Fragment

162/164/166 [CH₃CH₂SiCl₃]⁺ (Molecular Ion)

133/135/137 [SiCl₃]⁺

98/100 [CH₃CH₂SiCl₂]⁺

63/65 [SiCl]⁺

29 [CH₃CH₂]⁺

Note: The presence of chlorine isotopes (³⁵Cl and ³⁷Cl) results in characteristic isotopic

patterns for chlorine-containing fragments.

Table 6: Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Vibrational Mode

~2970-2880 C-H stretch (alkyl)

~1460, 1380 C-H bend (alkyl)

~800-600 Si-Cl stretch

~1240 Si-C stretch
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Experimental Protocols
The following sections provide detailed methodologies for the synthesis, purification, and

common applications of ethyltrichlorosilane.

Synthesis of Ethyltrichlorosilane
Ethyltrichlorosilane can be synthesized via several routes, with the "direct process" being the

most common industrial method. For laboratory-scale synthesis, the Grignard reaction offers a

more convenient approach.

This protocol describes the synthesis of ethyltrichlorosilane from ethylmagnesium bromide

and silicon tetrachloride.

Materials:

Magnesium turnings

Iodine crystal (as initiator)

Anhydrous diethyl ether

Ethyl bromide

Silicon tetrachloride (SiCl₄)

Dry nitrogen or argon gas supply

Standard reflux apparatus (three-necked flask, condenser, dropping funnel)

Procedure:

Preparation of Grignard Reagent:

Set up a flame-dried three-necked flask equipped with a reflux condenser, a dropping

funnel, and a nitrogen inlet.

Add magnesium turnings to the flask along with a small crystal of iodine.
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In the dropping funnel, place a solution of ethyl bromide in anhydrous diethyl ether.

Slowly add a small amount of the ethyl bromide solution to the magnesium. The reaction

should initiate, as indicated by the disappearance of the iodine color and gentle refluxing.

Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate

that maintains a steady reflux.

After the addition is complete, continue to reflux the mixture for an additional 30 minutes to

ensure complete formation of the Grignard reagent (ethylmagnesium bromide).

Reaction with Silicon Tetrachloride:

Cool the Grignard reagent solution in an ice bath.

In a separate dropping funnel, place a solution of silicon tetrachloride in anhydrous diethyl

ether.

Add the silicon tetrachloride solution dropwise to the cooled Grignard reagent with

vigorous stirring. Maintain the reaction temperature below 10 °C.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature. Continue stirring for 1-2 hours.

Work-up and Isolation:

The reaction mixture will contain the product, unreacted starting materials, and

magnesium salts as a precipitate.

Filter the mixture under an inert atmosphere to remove the magnesium salts.

Wash the collected solids with anhydrous diethyl ether to recover any entrained product.

Combine the filtrate and the washings.

The crude ethyltrichlorosilane in diethyl ether can be purified by fractional distillation.
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Crude Ethyltrichlorosilane

Assemble Dry Fractional
Distillation Apparatus

Gentle Heating under
Inert Atmosphere

Collect Low-Boiling
Impurities (e.g., Ether)

Collect Pure Ethyltrichlorosilane
Fraction at 99.5 °C

Stop Distillation Purified Ethyltrichlorosilane
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Glass Slides

Piranha Solution Cleaning
(Hydroxylation)

Rinse with DI Water and Ethanol,
then Oven Dry

Immerse in Ethyltrichlorosilane/
Toluene Solution

Rinse with Toluene, Ethanol, Water,
then Oven Cure

Hydrophobic Glass Surface

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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